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Introduction

Glucagon-like peptide-1 (GLP-1) is an incretin hormone secreted by enteroendocrine L-cells in
the gastrointestinal tract in response to nutrient ingestion.[1][2] It plays a crucial role in glucose
homeostasis by stimulating glucose-dependent insulin secretion, suppressing glucagon
release, delaying gastric emptying, and promoting satiety.[1][3] Consequently, targeting GLP-1
secretion has emerged as a key therapeutic strategy for type 2 diabetes and obesity.[1]

BMS-986118 is a potent and selective agonist of the free fatty acid receptor 1 (FFARL1), also
known as G protein-coupled receptor 40 (GPR40).[4][5][6][7] FFAR1 is expressed on
pancreatic 3-cells and enteroendocrine L-cells.[8] Activation of FFAR1 by agonists like BMS-
986118 stimulates both insulin and GLP-1 secretion, making it a promising candidate for the
treatment of type 2 diabetes.[4][7] This application note provides a detailed protocol for
performing an in vitro GLP-1 secretion assay using BMS-986118 as a model FFAR1 agonist.
The protocol is adaptable for use with common enteroendocrine cell lines such as STC-1, NCI-
H716, and GLUTag.[9][10][11]

Signaling Pathway

Activation of FFAR1 by an agonist such as BMS-986118 initiates a signaling cascade within
the enteroendocrine L-cell, leading to the secretion of GLP-1. This process is primarily
mediated through the Gqg/11 protein pathway.
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Caption: FFARL1 signaling pathway leading to GLP-1 secretion.

Data Presentation

The following table summarizes the in vitro potency of BMS-986118 on the FFAR1 receptor
across different species.

Compound Species Assay Type EC50 (nM) Reference
BMS-986118 Human IP1 Assay 9 [5]

Mouse IP1 Assay 4.1 [5]

Rat IP1 Assay 8.6 [5]

Human - 70 [6]

TAK-875 Human IP1 Assay 6.6 [5]

Mouse IP1 Assay 6.5 [5]

Rat IP1 Assay 10.4 [5]

EC50 values represent the concentration of the compound that elicits a half-maximal response.
TAK-875 is another FFAR1 agonist included for comparison.
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Experimental Workflow

The following diagram outlines the general workflow for the in vitro GLP-1 secretion assay.

1. Cell Culture
(STC-1, NCI-H716, or GLUTag)

'

2. Seeding
(24-well or 96-well plate)

'

3. Pre-incubation
(Serum-free media)

4. Stimulation
(BMS-986118 or controls)

5. Supernatant Collection
(Add protease inhibitors)

6. GLP-1 Quantification
(ELISA or other immunoassay)

7. Data Analysis

(Dose-response curve, EC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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